Cas no 1805337-86-3 (5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805337-86-3
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852618
• Update Time: 2025-05-27

5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-6-3(2-11)1-4(12)5(13-6)7(9)10/h1,7H,12H2
• InChI Key： NKNCDPZJGZUHFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine

Research Brief on 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine (CAS: 1805337-86-3): Recent Advances and Applications

The compound 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine (CAS: 1805337-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, highlighting its versatility as a building block for more complex molecules.

One of the key areas of interest is the role of 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine in medicinal chemistry. Researchers have explored its utility as a precursor for the synthesis of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the difluoromethyl group enhances the metabolic stability of the compound, while the bromo and cyano substituents provide reactive sites for further functionalization. Recent publications in journals such as the Journal of Medicinal Chemistry have detailed its incorporation into lead compounds with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemicals. The difluoromethyl group is known to confer resistance to enzymatic degradation, making it an attractive moiety for the development of herbicides and pesticides. A 2023 study published in Pest Management Science demonstrated that derivatives of 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms.

The synthesis of 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine has been optimized in recent years to improve yield and scalability. A novel one-pot synthesis method, reported in Organic Letters, utilizes a palladium-catalyzed cross-coupling reaction to introduce the difluoromethyl group efficiently. This advancement has facilitated the large-scale production of the compound, enabling further exploration of its applications. Researchers have also employed computational chemistry tools to predict its reactivity and optimize reaction conditions, as described in a 2022 ACS Catalysis paper.

Looking ahead, the potential of 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine in material science is an emerging area of interest. Its unique electronic properties, attributed to the electron-withdrawing cyano and difluoromethyl groups, make it a candidate for use in organic electronics and optoelectronic devices. Preliminary studies have shown that it can serve as a building block for conjugated polymers with tunable band gaps, as highlighted in a recent Advanced Materials publication.

In conclusion, 5-Amino-2-bromo-3-cyano-6-(difluoromethyl)pyridine (CAS: 1805337-86-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemicals and materials science, underscore its importance in advancing scientific and industrial innovation. Continued research into its properties and derivatives is expected to yield further breakthroughs in the coming years.